Ethyl 2-butyl-1,3-thiazole-4-carboxylate
Cat. No. B8716312
M. Wt: 213.30 g/mol
InChI Key: ICAKJYYIQMLRRD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08629271B2
Procedure details
Lithium hydroxide (5.00 g) was added to a stirred mixture of ethyl 2-butylthiazole-4-carboxylate (example 78, step f) (6.50 g) in THF (80 mL) and water (20 mL). After 16 h, concentrated hydrochloric acid (10 mL) was added and the solution concentrated to ˜40 mL. The reaction mixture was partitioned between ethyl acetate and brine. The aqueous layer was extracted three times with ethyl acetate. The combined organic layers were dried over magnesium sulphate, filtered and evaporated in vacuo to give the subtitled compound as an off white solid. Yield 4.6 g.
Name
Identifiers
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REACTION_CXSMILES
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[OH-].[Li+].[CH2:3]([C:7]1[S:8][CH:9]=[C:10]([C:12]([O:14]CC)=[O:13])[N:11]=1)[CH2:4][CH2:5][CH3:6].Cl>C1COCC1.O>[CH2:3]([C:7]1[S:8][CH:9]=[C:10]([C:12]([OH:14])=[O:13])[N:11]=1)[CH2:4][CH2:5][CH3:6] |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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Type
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reactant
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Smiles
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[OH-].[Li+]
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Name
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Quantity
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6.5 g
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Type
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reactant
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Smiles
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C(CCC)C=1SC=C(N1)C(=O)OCC
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C1CCOC1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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10 mL
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Type
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reactant
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Smiles
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Cl
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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the solution concentrated to ˜40 mL
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction mixture was partitioned between ethyl acetate and brine
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous layer was extracted three times with ethyl acetate
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The combined organic layers were dried over magnesium sulphate
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated in vacuo
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Outcomes
Product
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
